Cas no 7461-62-3 (dibenzo[b,d]furan-2,3,7,8-tetrol)

• Product Name: dibenzo[b,d]furan-2,3,7,8-tetrol
• CAS No: 7461-62-3
• MF: C₁₂H₈O₅
• MW: 232.188923835754
• CID: 979478
• PubChem ID: 345827
• Update Time: 2025-04-19

dibenzo[b,d]furan-2,3,7,8-tetrol Chemical and Physical Properties

Names and Identifiers

• dibenzo[b,d]furan-2,3,7,8-tetrol
• 2,3,6,7-tetrahydroxydibenzofuran
• 2,7,8-Dibenzofurantetrol
• AC1L83M2
• NSC403615
• NSC403616
• SureCN3887841
• NSC-403615
• Dibenzo[b,d]furan-2,3,7,8-tetraol
• DTXSID40323341
• NSC-403616
• dibenzofuran-2,3,7,8-tetrol
• SCHEMBL3887841
• 7461-62-3

• Inchi： 1S/C12H8O5/c13-7-1-5-6-2-8(14)10(16)4-12(6)17-11(5)3-9(7)15/h1-4,13-16H
• InChI Key： VNDIJIRLCXPKRR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C2C=C(C(=CC1=2)O)O)O)O

Computed Properties

• Exact Mass: 232.03714
• Monoisotopic Mass: 232.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 371.4°C at 760 mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.886
• PSA: 94.06